Cas no 92695-92-6 (4(3H)-Pyrimidinone,2-[[(2-chlorophenyl)methyl]thio]-5-methyl-)

• Product Name: 4(3H)-Pyrimidinone,2-[[(2-chlorophenyl)methyl]thio]-5-methyl-
• CAS No: 92695-92-6
• MF: C₁₂H₁₁ClN₂OS
• MW: 266.746540307999
• CID: 815702
• PubChem ID: 241190
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,2-[[(2-chlorophenyl)methyl]thio]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-[[(2-chlorophenyl)methyl]thio]-5-methyl-
• 2-[(2-chlorophenyl)methylsulfanyl]-5-methyl-1H-pyrimidin-6-one
• 2-[(2-chlorophenyl)methylsulfanyl]-5-methyl-3H-pyrimidin-4-one
• NSC-48412
• NSC48412
• DTXSID90286952
• 92695-92-6
• SCHEMBL5309815

• Inchi： 1S/C12H11ClN2OS/c1-8-6-14-12(15-11(8)16)17-7-9-4-2-3-5-10(9)13/h2-6H,7H2,1H3,(H,14,15,16)
• InChI Key： TYJWADNRFAZRBR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSC1=NC=C(C)C(N1)=O

Computed Properties

• Exact Mass: 266.0280618g/mol
• Monoisotopic Mass: 266.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų